Cas no 328556-77-0 (5-2-(9H-carbazol-9-yl)ethyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol)

5-2-(9H-Carbazol-9-yl)ethyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a carbazole moiety linked to a 1,2,4-triazole-3-thiol scaffold. This structure imparts unique electronic and steric properties, making it valuable in materials science and pharmaceutical research. The carbazole group enhances photophysical characteristics, while the triazole-thiol functionality offers reactivity for further derivatization or coordination chemistry. Its cyclohexyl substituent contributes to improved solubility and stability in organic matrices. Potential applications include organic semiconductors, fluorescent probes, or bioactive intermediates. The compound's modular design allows for fine-tuning of optoelectronic or pharmacological properties, depending on the target application. Careful handling is advised due to the reactive thiol group.
5-2-(9H-carbazol-9-yl)ethyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol structure
328556-77-0 structure
Product Name:5-2-(9H-carbazol-9-yl)ethyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol
CAS No:328556-77-0
MF:C22H24N4S
MW:376.517763137817
CID:3054283
PubChem ID:1677708
Update Time:2025-05-28

5-2-(9H-carbazol-9-yl)ethyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • <br>5-[2-(9H-carbazol-9-yl)ethyl]-4-cyclohexyl-4H-1,2,4-triazol-3-yl hydrosulfi de
    • 5-2-(9H-carbazol-9-yl)ethyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol
    • 5-[2-(9H-carbazol-9-yl)ethyl]-4-cyclohexyl-4H-1,2,4-triazol-3-yl hydrosulfide
    • 328556-77-0
    • C22H24N4S
    • AG-690/12509133
    • 3-(2-carbazol-9-ylethyl)-4-cyclohexyl-1H-1,2,4-triazole-5-thione
    • DNA55677
    • CS-0222403
    • EN300-111050
    • 5-[2-(carbazol-9-yl)ethyl]-4-cyclohexyl-2H-1,2,4-triazole-3-thione
    • 5-[2-(9H-carbazol-9-yl)ethyl]-4-cyclohexyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • Oprea1_183471
    • 5-[2-(9H-carbazol-9-yl)ethyl]-4-cyclohexyl-4H-1,2,4-triazole-3-thiol
    • Oprea1_156003
    • DTXSID701133023
    • AKOS000678385
    • Inchi: 1S/C22H24N4S/c27-22-24-23-21(26(22)16-8-2-1-3-9-16)14-15-25-19-12-6-4-10-17(19)18-11-5-7-13-20(18)25/h4-7,10-13,16H,1-3,8-9,14-15H2,(H,24,27)
    • InChI Key: IJQULVXOXZHRAV-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(CCN2C3C=CC=CC=3C3=CC=CC=C23)N1C1CCCCC1

Computed Properties

  • Exact Mass: 376.17216796Da
  • Monoisotopic Mass: 376.17216796Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 563
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 64.7Ų

5-2-(9H-carbazol-9-yl)ethyl-4-cyclohexyl-4H-1,2,4-triazole-3-thiol Pricemore >>

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